2,6-difluoro-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]benzamide

• IUPAC Name: 2,6-difluoro-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C17H12F2N2O2/c18-13-7-4-8-14(19)16(13)17(22)20-10-12-9-15(23-21-12)11-5-2-1-3-6-11/h1-9H,10H2,(H,20,22)
• InChI Key: XJXALRIFEAGYED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C17H12F2N2O2
• Molecular Weight: 314.29 g/mol

Description

2,6-Difluoro-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]benzamide, commonly referred to as DFB, is an organic compound that has been studied for its potential applications in scientific research. DFB is a small molecule that can be synthesized and used in various laboratories and experiments. In

Scientific Research Applications

DFB has been studied for its potential applications in scientific research. One of the most prominent applications of DFB is in the field of drug discovery. DFB has been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. This makes DFB a potential candidate for the development of new drugs to treat neurological disorders such as Alzheimer’s disease and Parkinson’s disease. In addition, DFB has also been studied for its potential applications in cancer research. DFB has been found to have cytotoxic activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer.

Mechanism of Action

Target of Action

It belongs to the class of organic compounds known as benzanilides , which are aromatic compounds containing an anilide group where the carboxamide group is substituted with a benzene ring

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information . Compounds with similar structures have been found to bind with high affinity to multiple receptors , which could potentially influence the activity of these receptors and result in various biological effects.

Result of Action

Compounds with similar structures have been reported to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFB in laboratory experiments is its ability to selectively inhibit AChE. This allows researchers to study the effects of increased levels of acetylcholine on various biochemical and physiological processes. However, DFB also has some limitations. For example, DFB is not very stable and can degrade over time. Additionally, DFB can be toxic to certain cell types, so it should be used with caution in laboratory experiments.

Future Directions

There are many potential future directions for the use of DFB in scientific research. One possible direction is to further explore its potential applications in drug discovery. Additionally, further research could be done to investigate the biochemical and physiological effects of DFB in more detail. Finally, further studies could be done to investigate the stability and toxicity of DFB, in order to improve its safety and effectiveness in laboratory experiments.

Synthesis Methods

DFB can be synthesized through a two-step process involving the reaction of 5-phenyl-1,2-oxazole with 2,6-difluorobenzamide. The first step involves the condensation reaction of 5-phenyl-1,2-oxazole with 2,6-difluorobenzamide in the presence of anhydrous sodium acetate and acetic acid. This reaction produces a mixture of N-acyl-2,6-difluorobenzamides, which can then be purified by column chromatography. The final step involves the reaction of the purified N-acyl-2,6-difluorobenzamides with excess 1,2-oxazole in the presence of sodium hydroxide. This reaction produces the desired product, 2,6-difluoro-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]benzamide.